Cas no 6698-57-3 (1,2,4-Triazolo[4,3-b]pyridazin-8-amine,6-chloro-)

6-Chloro-1,2,4-triazolo[4,3-b]pyridazin-8-amine is a heterocyclic compound featuring a fused triazolopyridazine core, which is of significant interest in medicinal and agrochemical research. The presence of both chloro and amine functional groups enhances its reactivity, making it a versatile intermediate for synthesizing biologically active derivatives. Its structural framework is particularly valuable in the development of pharmaceuticals, including potential applications as kinase inhibitors or antimicrobial agents. The compound's stability and well-defined synthetic route further contribute to its utility in high-precision chemical applications. Researchers favor it for its consistent purity and compatibility with further functionalization, enabling tailored modifications for targeted studies.

1,2,4-Triazolo[4,3-b]pyridazin-8-amine,6-chloro- structure

6698-57-3 structure

Product Name:1,2,4-Triazolo[4,3-b]pyridazin-8-amine,6-chloro-

CAS No:6698-57-3

MF:C₅H₄ClN₅

MW:169.571758270264

CID:525858

PubChem ID:252959

Update Time:2025-05-28

1,2,4-Triazolo[4,3-b]pyridazin-8-amine,6-chloro- Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Triazolo[4,3-b]pyridazin-8-amine,6-chloro-
- 6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-8-amine
- 6-Chlor-8-amino-s-triazolo< 4,3-b> pyridazin
- 6-Chlor-8-amino-s-triazolo< 4,5-b> pyridazin
- 6-chloro[1,2,4]triazolo[4,3-b]pyridazin-8-amine
- 6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-8-ylamine
- 6-chloro-1,2,4-triazolo< 4,3-b> pyridazin-8-amine
- AC1L5N3Y
- AC1Q3S0M
- AR-1H1165
- CCG-40349
- CTK5C5516
- NSC75287
- 6698-57-3
- SCHEMBL20159912
- AKOS006229109
- NSC-75287
- CS-0204040
- MFCD03085873
- EN300-6769951
- DTXSID60291412
- E82454
- DS-008199
- Inchi： 1S/C5H4ClN5/c6-4-1-3(7)5-9-8-2-11(5)10-4/h1-2H,7H2
- InChI Key： CDCIGRWNHUEEQE-UHFFFAOYSA-N
- SMILES： ClC1C=C(C2=NN=CN2N=1)N

Computed Properties

Exact Mass: 169.01572
Monoisotopic Mass: 169.016
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 69.1Å²

Experimental Properties

Density: 1.95
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.889
PSA: 69.1
LogP: 0.94110

1,2,4-Triazolo[4,3-b]pyridazin-8-amine,6-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1236432-100mg	1,2,4-Triazolo[4,3-b]pyridazin-8-amine,6-chloro-	6698-57-3	98%	100mg	$100	2024-06-07
eNovation Chemicals LLC	Y1236432-250mg	1,2,4-Triazolo[4,3-b]pyridazin-8-amine,6-chloro-	6698-57-3	98%	250mg	$405	2023-09-04
eNovation Chemicals LLC	Y1236432-1g	1,2,4-Triazolo[4,3-b]pyridazin-8-amine,6-chloro-	6698-57-3	98%	1g	$890	2023-09-04
Enamine	EN300-6769951-0.05g	6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-8-amine	6698-57-3	95%	0.05g	$252.0	2023-05-25
Enamine	EN300-6769951-0.1g	6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-8-amine	6698-57-3	95%	0.1g	$376.0	2023-05-25
Enamine	EN300-6769951-0.25g	6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-8-amine	6698-57-3	95%	0.25g	$538.0	2023-05-25
Enamine	EN300-6769951-0.5g	6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-8-amine	6698-57-3	95%	0.5g	$847.0	2023-05-25
Enamine	EN300-6769951-1.0g	6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-8-amine	6698-57-3	95%	1g	$1086.0	2023-05-25
Enamine	EN300-6769951-2.5g	6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-8-amine	6698-57-3	95%	2.5g	$2127.0	2023-05-25
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